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Compound of Interest

Compound Name: 7-Aminoflunitrazepam

Cat. No.: B158405

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of 7-Aminoflunitrazepam, the
primary metabolite of flunitrazepam (Rohypnol®), across three common biological matrices:
hair, urine, and oral fluid. Understanding the distribution and detection of this metabolite is
crucial for clinical and forensic toxicology. This document summarizes key quantitative data,
details experimental protocols, and visualizes metabolic and experimental workflows to aid in
the selection of appropriate analytical strategies.

Quantitative Data Summary

The following tables provide a comparative summary of quantitative data for the detection of 7-
Aminoflunitrazepam in hair, urine, and oral fluid based on various analytical methods.

Table 1: Comparison of Limits of Detection (LOD) and Quantification (LOQ) for 7-
Aminoflunitrazepam
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Biological Matrix Analytical Method (LOD) Quantification
(LOQ)

Hair GC-NCI-MS - 0.5 pg/mg[1]
LC-MS/MS <0.0005 ng/mg -[1]
Urine NCI-GC-MS - 10 pg/mL[2]
Capillary LC-MS/MS 0.05 ng/mL 0.1 ng/mL[3]
Chronoamperometry 80 ng/mL -[4]
Oral Fluid GC-MS-NCI 0.1 pg/L 0.15 pg/L

Table 2: Typical Concentrations and Detection Windows for 7-Aminoflunitrazepam

Biological Matrix

Dosage

Peak
Concentration

Detection Window

Hair

Single 2 mg dose

0.5-8.0 ba/ Detectable after 24
.5-8. m
paimg hours, up to 28 days

Chronic users

0.01-0.34 ng/mg
(median 0.09 ng/mg)

Months to years
depending on hair

length

Urine

Single 2 mg dose

70-518 ng/mL Up to 28 days

Oral Fluid

Single 1 mg dose

1-3 pg/L (within 2-4

hours)

At least 6 hours

Metabolic Pathway and Experimental Workflow

The following diagrams illustrate the metabolic conversion of flunitrazepam to 7-
aminoflunitrazepam and a general workflow for its analysis in biological samples.
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Metabolic Pathway of Flunitrazepam

Flunitrazepam

N-demethylation B-hydroxylation Nitro-reduction

N-Desmethylflunitrazepam 3-Hydroxyflunitrazepam 7-Aminoflunitrazepam

7-Acetamidoflunitrazepam

Click to download full resolution via product page

Metabolic conversion of Flunitrazepam.
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General Experimental Workflow for 7-Aminoflunitrazepam Analysis

Sample Preparation

Sample Collection (Hair, Urine, or Oral Fluid)

'

Extraction (e.g., SPE, LLE)

'

Derivatization (optional, for GC-MS)

An%sis

Chromatographic Separation (GC or LC)

'

Mass Spectrometric Detection (MS or MS/MS)

Data P%cessing

Quantification

'

Data Review and Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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